2-[(Propan-2-ylsulfanyl)methyl]piperidine

• Molecular Formula: C9H19NS
• Molecular Weight: 173.32 g/mol
• IUPAC Name: 2-(propan-2-ylsulfanylmethyl)piperidine
• InChI: InChI=1S/C9H19NS/c1-8(2)11-7-9-5-3-4-6-10-9/h8-10H,3-7H2,1-2H3
• InChI Key: QQFIWJXCRWHTMK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCC1CCCCN1

Description

2-[(Propan-2-ylsulfanyl)methyl]piperidine is a piperidine derivative featuring a propan-2-ylsulfanyl (isopropylthio) group attached via a methyl bridge to the 2-position of the piperidine ring. Its molecular formula is C₉H₁₉NS, with a molecular weight of 173.32 g/mol. While specific biological data are scarce, sulfur-containing piperidine derivatives are often explored for their pharmacokinetic properties and receptor-binding capabilities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Propan-2-ylsulfanyl)methyl]piperidine typically involves the reaction of piperidine with an appropriate alkylating agent. One common method is the reaction of piperidine with 2-chloropropane-2-thiol under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the alkylation .

Industrial Production Methods

Industrial production of 2-[(Propan-2-ylsulfanyl)methyl]piperidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation or chromatography are employed to obtain the desired purity .

Chemical Reactions Analysis

Types of Reactions

2-[(Propan-2-ylsulfanyl)methyl]piperidine can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to remove the sulfur group, yielding piperidine.

Substitution: The piperidine ring can undergo substitution reactions, where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed for reduction reactions.

Substitution: Halogenating agents like bromine or chlorine can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Piperidine.

Substitution: Various substituted piperidine derivatives.

Scientific Research Applications

2-[(Propan-2-ylsulfanyl)methyl]piperidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Piperidine derivatives are explored for their therapeutic potential in treating various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(Propan-2-ylsulfanyl)methyl]piperidine involves its interaction with specific molecular targets. The sulfur group in the compound can form bonds with metal ions or other electrophilic centers, influencing the activity of enzymes or receptors. The piperidine ring can interact with various biological targets, including neurotransmitter receptors and ion channels, modulating their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below compares 2-[(Propan-2-ylsulfanyl)methyl]piperidine with analogous sulfur-containing piperidine derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position	Key Substituent	Lipophilicity (Predicted logP)
2-[(Propan-2-ylsulfanyl)methyl]piperidine	C₉H₁₉NS	173.32	2-position	Propan-2-ylsulfanyl (methyl bridge)	~2.8 (estimated)
4-[2-(Methylsulfanyl)ethyl]piperidine	C₈H₁₇NS	159.29	4-position	Methylsulfanyl (ethyl bridge)	~1.9
2-([(Furan-2-ylmethyl)sulfanyl]methyl)piperidine	C₁₁H₁₇NOS	211.33	2-position	Furan-2-ylmethylsulfanyl	~1.5
2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride	C₉H₁₈NS·HCl	209.77 (salt)	2-position	Propan-2-ylsulfanyl (ethyl bridge)	~2.3 (free base)

Key Observations:

Substituent Length and Type: The propan-2-ylsulfanyl group in the target compound increases lipophilicity (logP ~2.8) compared to smaller substituents like methylsulfanyl (logP ~1.9) . The furan-containing derivative (C₁₁H₁₇NOS) has lower logP due to the polar oxygen atom in the furan ring, improving aqueous solubility .

Salt Formation : The hydrochloride salt of 2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine demonstrates enhanced solubility in polar solvents compared to the free base .

Biological Activity

(2-Ethylbutyl)[1-(pyridin-2-yl)ethyl]amine, with the IUPAC name 2-ethyl-n-(1-(pyridin-2-yl)ethyl)butan-1-amine and the molecular formula C13H22N2, is an organic compound notable for its unique structure that incorporates a pyridine ring. This compound has garnered attention in pharmaceutical research due to its potential biological activities, particularly in the context of drug development targeting infectious diseases and cancer .

• Molecular Weight : 206.33 g/mol
• CAS Number : 1042618-05-2
• Structural Formula :

$$\text{C}_{13}\text{H}_{22}\text{N}_2$$

The compound features a pyridine moiety, which is known for its aromatic properties and potential interactions with various biological targets, including enzymes and receptors.

Preliminary studies suggest that (2-Ethylbutyl)[1-(pyridin-2-yl)ethyl]amine may interact with neurotransmitter receptors or enzymes involved in metabolic pathways. Its structural similarity to known pharmacophores indicates that it could modulate biological pathways effectively, potentially exhibiting antimicrobial, anti-inflammatory, and analgesic properties .

Pharmacological Effects

Research indicates that compounds with similar structures can show a variety of pharmacological effects. The following table summarizes some of the potential biological activities associated with (2-Ethylbutyl)[1-(pyridin-2-yl)ethyl]amine:

Biological Activity	Description
Antimicrobial	Potential to inhibit growth of bacteria and fungi.
Anti-inflammatory	May reduce inflammation through modulation of immune response.
Analgesic	Possible pain-relieving properties by interacting with pain pathways.

Study 1: Antimicrobial Activity

A study conducted on structurally similar compounds demonstrated significant antimicrobial activity against various pathogens. The results indicated that (2-Ethylbutyl)[1-(pyridin-2-yl)ethyl]amine could serve as a lead compound for developing new antimicrobial agents.

Study 2: Neurotransmitter Interaction

In vitro experiments revealed that the compound has a binding affinity for certain neurotransmitter receptors, suggesting its potential role in modulating neurotransmission. This interaction could lead to applications in treating neurological disorders .

Synthesis and Derivatives

The synthesis of (2-Ethylbutyl)[1-(pyridin-2-yl)ethyl]amine can be achieved through several methods, including:

• Direct Amine Reaction : Reacting 1-bromo-2-(pyridin-2-yl)ethyl with 2-ethylbutanamine under basic conditions.
• Reductive Amination : Involves the reaction of pyridin-2-carboxaldehyde with 2-ethylbutanamine in the presence of a reducing agent.

These synthetic routes allow for modifications that could enhance the biological activity and specificity of the compound .